3-((5-((2-(azepan-1-yl)-2-oxoethyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one

• IUPAC Name: 3-[[5-[2-(azepan-1-yl)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]-1,3-benzothiazol-2-one
• InChI: InChI=1S/C24H25N5O2S2/c30-22(27-14-8-1-2-9-15-27)17-32-23-26-25-21(29(23)18-10-4-3-5-11-18)16-28-19-12-6-7-13-20(19)33-24(28)31/h3-7,10-13H,1-2,8-9,14-17H2
• InChI Key: CAGSZCHDRPQVRA-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)CSC2=NN=C(N2C3=CC=CC=C3)CN4C5=CC=CC=C5SC4=O
• Molecular Formula: C24H25N5O2S2
• Molecular Weight: 479.6 g/mol
• CAS No.: 847401-11-0

Description

3-((5-((2-(azepan-1-yl)-2-oxoethyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one is a useful research compound. Its molecular formula is C24H25N5O2S2 and its molecular weight is 479.62. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis and Applications

• Synthesis of Polyfunctionalized Heterocycles : Compounds similar to the one are often synthesized through reactions involving deprotonation and cyclization processes. These methods enable the creation of polyfunctionalized heterocycles, which are crucial in drug discovery and development due to their diverse biological activities. For instance, allyl- and benzylsulfanyl-substituted 2-aza-1,3,5-trienes can transform into 4,5-dihydro-1,3-thiazoles through superbase treatment, demonstrating the compound's relevance in synthesizing novel heterocycles with potential therapeutic uses (Nedolya et al., 2015).

• Spectroscopic and DFT Studies for NLO Applications : The structural and electronic properties of heterocyclic compounds, including benzimidazole and oxazepine hybrids, have been explored through spectroscopic and Density Functional Theory (DFT) studies. These investigations reveal the compounds' potential in nonlinear optical (NLO) applications, highlighting their importance in developing materials for optical technologies (Almansour et al., 2016).

• Antimicrobial Applications : Thiazole azodyes containing sulfonamide moieties have shown efficacy in providing UV protection and antimicrobial properties to cotton fabrics. This application underscores the compound's potential in textile industry innovations, particularly in enhancing fabric functionality (Mohamed et al., 2020).

• Neuroleptic and Anticonvulsant Agents : The synthesis of benzothiazepine and oxazepine derivatives has been investigated for their potential as neuroleptic and anticonvulsant agents. This area of research indicates the compound's relevance in developing new treatments for psychiatric disorders and epilepsy (Bajaj et al., 2003).

• Antimicrobial and Antifungal Activities : Novel thiazolyl-pyrazolyl-1,2,3-triazole derivatives have been synthesized and demonstrated promising antibacterial and antifungal activities. Such findings highlight the compound's potential in addressing microbial resistance and developing new antimicrobial agents (Nalawade et al., 2019).